2-Acetylthio-3-chlorobenzoic acid

• Molecular Formula: C9H7ClO3S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 2-acetylsulfanyl-3-chlorobenzoic acid
• InChI: InChI=1S/C9H7ClO3S/c1-5(11)14-8-6(9(12)13)3-2-4-7(8)10/h2-4H,1H3,(H,12,13)
• InChI Key: JLELLEVRYCFOKF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SC1=C(C=CC=C1Cl)C(=O)O

Description

2-Acetylthio-3-chlorobenzoic acid is a useful research compound. Its molecular formula is C9H7ClO3S and its molecular weight is 230.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Acetylthio-3-chlorobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Acetylthio-3-chlorobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

3-Chloro-2-mercaptobenzoic acid (9.8 g, 52 mmol), acetic anhydride (6.3 g, 62 mmol) and glacial acetic acid (22 ml) were heated at 80° C. for 4 hours, then cooled and mixed with dilute hydrochloric acid.

Synthesis routes and methods II

Procedure details